Cas no 30056-88-3 (Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI))

• Product Name: Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI)
• CAS No: 30056-88-3
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 323206
• PubChem ID: 270097
• Update Time: 2025-04-19

Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI)
• NSC-112290
• Cycloheptyl [4-(ethanesulfonyl)phenyl]carbamate
• NSC112290
• 30056-88-3
• DTXSID60952450

• Inchi： 1S/C16H23NO4S/c1-2-22(19,20)15-11-9-13(10-12-15)17-16(18)21-14-7-5-3-4-6-8-14/h9-12,14H,2-8H2,1H3,(H,17,18)
• InChI Key： SHKKQPDOCCQBCU-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OC1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 325.13489
• Monoisotopic Mass: 325.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47